4-(4-chlorophenyl)-6-(4-methoxyphenethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(4-chlorophenyl)-6-[2-(4-methoxyphenyl)ethyl]-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C21H20ClN3O3/c1-28-16-8-2-13(3-9-16)10-11-25-12-17-18(20(25)26)19(24-21(27)23-17)14-4-6-15(22)7-5-14/h2-9,19H,10-12H2,1H3,(H2,23,24,27)
• InChI Key: CBNBDJNFQBXTPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2CC3=C(C2=O)C(NC(=O)N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H20ClN3O3
• Molecular Weight: 397.9 g/mol
• CAS No.: 940745-83-5

Description

4-(4-chlorophenyl)-6-(4-methoxyphenethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C21H20ClN3O3 and its molecular weight is 397.86. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary targets of this compound are the Src family of protein tyrosine kinases , which includes p56lck , p59fynT , Hck , and Src . These kinases play crucial roles in cellular signaling, regulating processes such as cell growth, differentiation, migration, and immune response .

Mode of Action

This compound acts as a potent, reversible, ATP-competitive inhibitor of the Src family of protein tyrosine kinases . It binds to the ATP-binding site of these kinases, preventing ATP from binding and thus inhibiting the phosphorylation process that is essential for the kinase’s activity .

Biochemical Pathways

By inhibiting the Src family of protein tyrosine kinases, this compound affects multiple biochemical pathways. These kinases are involved in various signaling pathways, including the MAPK/ERK pathway , PI3K/Akt pathway , and JAK/STAT pathway , which regulate cell proliferation, survival, and differentiation .

Pharmacokinetics

It is known to besoluble in DMSO , which suggests it may have good bioavailability

Result of Action

The inhibition of the Src family of protein tyrosine kinases by this compound can lead to a variety of cellular effects, depending on the specific cell type and context. These effects can include reduced cell proliferation , induced cell differentiation , and suppressed immune response .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For example, the pH and temperature of the environment can affect the compound’s solubility and stability . Additionally, the presence of other molecules, such as ATP or other kinase inhibitors, can influence its efficacy .